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Compound of Interest

Compound Name: Cosmene

Cat. No.: B1231485 Get Quote

An In-depth Examination of the Molecular Characteristics, Experimental Protocols, and

Biological Significance of (3E,5E)-2,6-Dimethylocta-1,3,5,7-tetraene

Abstract
Cosmene, a naturally occurring acyclic monoterpene, has garnered interest within the scientific

community for its presence in various essential oils and its potential biological activities. This

technical guide provides a comprehensive overview of Cosmene, detailing its chemical and

physical properties, and offering insights into experimental protocols for its isolation,

purification, and analysis. Furthermore, this document explores the potential biological effects

of Cosmene by examining the known signaling pathways modulated by related terpene

compounds. This guide is intended to serve as a valuable resource for researchers, scientists,

and professionals in the field of drug development.

Molecular Data and Properties
Cosmene, systematically named (3E,5E)-2,6-dimethylocta-1,3,5,7-tetraene, is a hydrocarbon

with the chemical formula C10H14.[1][2] Its structure features a conjugated system of four

double bonds, contributing to its chemical reactivity and potential biological activity.

Table 1: Molecular Data for Cosmene
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Property Value Reference(s)

CAS Number 460-01-5 [2]

Molecular Formula C10H14 [1][2]

Molecular Weight 134.22 g/mol [2]

IUPAC Name
(3E,5E)-2,6-dimethylocta-

1,3,5,7-tetraene
[2]

SMILES CC(=C)/C=C/C=C(\C)/C=C [1]

InChIKey
HPZWSJQQCJZBBG-

LQPGMRSMSA-N
[2]

Table 2: Physicochemical Properties of Cosmene

Property Value Reference(s)

Melting Point -2 to -1 °C [3]

Boiling Point (estimated) 189-190 °C [3]

Solubility
Soluble in alcohol. Insoluble in

water.
[3]

Experimental Protocols
Synthesis of Cosmene
While specific, detailed synthesis protocols for Cosmene are not extensively reported in the

literature, its structure lends itself to established methods of organic synthesis for constructing

polyene systems. A plausible synthetic approach would involve a Wittig-type olefination

reaction. For instance, a phosphonium ylide derived from a C5 halo-alkene could be reacted

with a C5 α,β-unsaturated aldehyde to form the C10 backbone with the desired

stereochemistry. The reaction conditions would need to be carefully controlled to ensure the

formation of the (E,E)-isomers.

Isolation and Purification from Natural Sources
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Cosmene is a component of various essential oils. Its isolation and purification can be

achieved through standard techniques employed for the separation of terpenes.

2.2.1. Steam Distillation

A common method for extracting essential oils from plant material is steam distillation.[4][5]

Principle: Steam is passed through the plant material, causing the volatile compounds,

including Cosmene, to vaporize. The mixture of steam and volatile compounds is then

condensed, and the essential oil is separated from the aqueous phase.

Protocol Outline:

The plant material (e.g., flowers, leaves) is placed in a distillation flask with water.

Steam is introduced into the flask, and the mixture is heated to boiling.

The vapor, containing water and essential oils, is passed through a condenser.

The condensed liquid is collected in a receiving vessel.

The less dense essential oil layer is separated from the aqueous layer using a separatory

funnel.

2.2.2. Solvent Extraction

Solvent extraction is another effective method for isolating Cosmene.

Principle: An organic solvent in which Cosmene is soluble is used to extract it from the plant

material.

Protocol Outline:

The plant material is macerated and soaked in a suitable organic solvent (e.g., hexane,

ethanol).

The mixture is agitated to ensure efficient extraction.
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The solid plant material is filtered off.

The solvent is evaporated from the filtrate under reduced pressure to yield the crude

essential oil.

2.2.3. Chromatographic Purification

Following initial extraction, chromatographic techniques are essential for obtaining high-purity

Cosmene.

Principle: The components of the essential oil mixture are separated based on their

differential partitioning between a stationary phase and a mobile phase.

Protocol Outline (Flash Column Chromatography):

A glass column is packed with a suitable stationary phase (e.g., silica gel).

The crude essential oil is dissolved in a minimal amount of a non-polar solvent and loaded

onto the column.

A solvent system (mobile phase) of increasing polarity is passed through the column.

Fractions are collected and analyzed (e.g., by TLC) to identify those containing Cosmene.

The solvent is evaporated from the desired fractions to yield purified Cosmene.

Analytical Methods
2.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of Cosmene in complex

mixtures like essential oils.[6][7][8][9][10]

Principle: The sample is vaporized and separated into its components in a gas

chromatograph. The separated components then enter a mass spectrometer, which ionizes

them and separates the ions based on their mass-to-charge ratio, allowing for their

identification.
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Protocol Outline:

Sample Preparation: The essential oil sample is diluted in a volatile organic solvent (e.g.,

hexane or dichloromethane) to a concentration of approximately 10 µg/mL.[8]

Injection: A small volume (e.g., 1 µL) of the diluted sample is injected into the GC inlet.

GC Separation: The components are separated on a capillary column (e.g., HP-5MS). A

typical temperature program would be:

Initial temperature: 50°C for 2 minutes.

Ramp: Increase to 180°C at a rate of 5°C/min.

Ramp: Increase to 270°C at a rate of 20°C/min.

Hold: Maintain at 270°C for 5 minutes.[6]

MS Detection: The eluting compounds are ionized (typically by electron ionization) and the

mass spectrum is recorded.

Data Analysis: The retention time and mass spectrum of the peak corresponding to

Cosmene are compared to those of a known standard for identification and quantification.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of Cosmene are limited, the broader class of

terpenes is known to interact with various cellular signaling pathways, suggesting potential

areas of investigation for Cosmene.

Potential Anti-inflammatory Effects via NF-κB and MAPK
Pathways
Many terpenes have demonstrated anti-inflammatory properties by modulating key

inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-

Activated Protein Kinase (MAPK) pathways.[11][12][13][14][15][16]
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NF-κB Signaling: Terpenoids can inhibit the NF-κB signaling pathway by preventing the

phosphorylation of IκB, which in turn blocks the translocation of the p65 subunit to the

nucleus, thereby downregulating the expression of pro-inflammatory genes.[11][12][13][17]

MAPK Signaling: Terpenes can also influence the MAPK pathway, which is involved in

cellular responses to a variety of stimuli, including stress and inflammation. Inhibition of this

pathway can lead to a reduction in the production of inflammatory mediators.[14][16]
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Conclusion
Cosmene presents an interesting subject for further research in natural product chemistry and

pharmacology. This technical guide has consolidated the available molecular data and provided

a framework for its experimental investigation. While specific biological data for Cosmene is

still emerging, the known activities of related terpenes provide a strong rationale for exploring

its potential as a modulator of key cellular signaling pathways. The detailed protocols and

compiled data herein are intended to facilitate and encourage future studies into the

therapeutic potential of this and other related natural compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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